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Compound of Interest

Compound Name: 16-Bromohexadecanoic acid

Cat. No.: B1268533

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 16-bromohexadecanoic acid, a
long-chain fatty acid derivative that serves as a crucial building block in organic synthesis. This
document delves into the historical discovery, detailed modern synthesis protocols,
physicochemical properties, and key applications of this versatile molecule, with a focus on its
role in the development of bioactive compounds.

Introduction and Historical Context

16-Bromohexadecanoic acid, also known as 16-bromopalmitic acid, is a C16 saturated fatty
acid terminally substituted with a bromine atom. Its strategic importance lies in its bifunctional
nature, possessing both a carboxylic acid group and a reactive alkyl bromide. This structure
allows for a wide range of chemical modifications, making it a valuable precursor for the
synthesis of complex lipids, such as ceramides, and other molecules of pharmaceutical
interest.[1][2]

The earliest known report on the synthesis of 16-bromohexadecanoic acid dates back to a
1929 publication in Helvetica Chimica Acta by P. Chuit and J. Hausser. Their work on the
preparation of long-chain hydroxy and bromo acids laid the foundation for the synthesis of this
and related compounds. The fundamental approach of converting a terminal hydroxyl group to
a bromide has been refined over the decades but remains a cornerstone of its production.
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Physicochemical and Spectroscopic Data

A comprehensive understanding of the physical and chemical properties of 16-
bromohexadecanoic acid is essential for its application in research and development. The
following tables summarize key quantitative data.

ble 1: | and Physicochemical :

Property Value Reference(s)
CAS Number 2536-35-8 [1]
Molecular Formula C16H31BrO2 [2]
Molecular Weight 335.32 g/mol [2]
Melting Point 67-71 °C [1]
Boiling Point 214-217 °C at 1 mmHg [1]
Appearance White to off-white solid [1]
Purity (typical) >95% to =99% [1]

Table 2: Spectroscopic Data
Key Peaks and

Spectroscopy TN Reference(s)

6 3.4 (t, J =8 Hz, 2H, -CH2Br),
2.3 (t,J=8Hz 2H, -
1H NMR (200 MHz, CD2ClI2) CH2COOH), 1.8 (m, 2H), 1.6 [1]
2 , 1. , , 1.

(m, 2H), 1.2 (br. s, 22H)

Data available in public
13C NMR [3]
databases such as PubChem.

] 1700 cm~1 (strong, C=0), 650
Infrared (IR) (paraffin paste) [1]
cm~1 (strong, C-Br)

Molecular ion peak and
Mass Spectrometry fragmentation pattern [3]

consistent with the structure.
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Synthesis of 16-Bromohexadecanoic Acid

The most prevalent and efficient method for the synthesis of 16-bromohexadecanoic acid
involves the substitution of the hydroxyl group of 16-hydroxyhexadecanoic acid with bromine,
typically using a solution of hydrogen bromide in acetic acid.

General Reaction Scheme

The overall transformation can be represented as follows:

Reactants

(16-Hydroxyhexadecan0|c amd) Bromination Product

HO-(CH2)15-COOH

I
' p>( 16-Bromohexadecanoic acid
Br-(CHz2)15-COOH

Reagents

HBr in Acetic Acid
(H2S0a4 catalyst)

Click to download full resolution via product page

Caption: General synthesis of 16-bromohexadecanoic acid.

Detailed Experimental Protocol

This protocol is a compilation based on modern, optimized procedures.[1][4]

Materials:

16-Hydroxyhexadecanoic acid

30-33% Hydrogen bromide in acetic acid

Concentrated sulfuric acid

Toluene (optional, for workup)
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 Ice water
e Sodium hydroxide (for trapping acidic gases)
o Saturated sodium carbonate solution (for trapping acidic gases)

Equipment:

Three-necked round-bottomed flask

e Mechanical stirrer

e Reflux condenser

» Nitrogen inlet

e Heating mantle

¢ Sequential trapping system (for HBr and SO2)
e Vacuum filtration apparatus

Procedure:

e Reaction Setup: In a three-necked round-bottomed flask equipped with a mechanical stirrer,
reflux condenser, and a nitrogen inlet, add 16-hydroxyhexadecanoic acid (e.g., 177 g, 0.63
mol).

o Reagent Addition: To the flask, add a solution of 30% hydrogen bromide in acetic acid (e.qg.,
1000 mL, 5 mol) followed by the slow addition of concentrated sulfuric acid (e.g., 310 mL).
The system should be connected to a series of traps containing sodium hydroxide pellets,
25% aqueous sodium hydroxide, and saturated sodium carbonate solution to neutralize
evolved acidic gases.

» Reaction Conditions: Stir the reaction mixture at room temperature overnight. Subsequently,
heat the mixture to reflux and maintain for approximately 6 hours.
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o Workup: After the reaction is complete, cool the mixture to room temperature and pour it into
a beaker of ice water. The product will precipitate as a solid.

« |solation and Purification: Collect the precipitated solid by vacuum filtration. Wash the solid
with cold water. Dry the product under high vacuum to obtain 16-bromohexadecanoic acid.

Quantitative Data from a Representative Synthesis:[1]
 Yield: Approximately 88%

o Purity: >95%

Applications in Research and Drug Development

16-Bromohexadecanoic acid is a key intermediate in the synthesis of a variety of complex
molecules. Its primary application is in the preparation of ceramides and other sphingolipids.

Precursor in Ceramide Synthesis

Ceramides are a class of waxy lipid molecules that are major components of eukaryotic cell
membranes and play crucial roles in cellular signaling, including regulating differentiation,
proliferation, and programmed cell death (apoptosis). The long alkyl chain of 16-
bromohexadecanoic acid is incorporated into the ceramide backbone.

(16-Bromohexadecanoic acid) Acylation

| Ceramide
| (e.g., ultralong chain ceramides)
(Sphingoid Base)

Click to download full resolution via product page

Caption: Role of 16-bromohexadecanoic acid in ceramide synthesis.

Other Synthetic Applications
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Beyond ceramide synthesis, 16-bromohexadecanoic acid is utilized in the preparation of
other bioactive molecules. For instance, it is a starting material for the synthesis of carnitine
nitro-derivatives, which are investigated for various pharmaceutical applications.[1][2] It also
serves as a precursor for radiolabeled compounds used in research.[5]

Conclusion

16-Bromohexadecanoic acid is a foundational molecule in the field of lipid research and
medicinal chemistry. Its synthesis, established in the early 20th century and refined over time,
provides a reliable route to this valuable bifunctional long-chain fatty acid. The data and
protocols presented in this guide offer a comprehensive resource for researchers and
developers working with this compound, facilitating its use in the synthesis of novel bioactive
molecules with potential therapeutic applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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